Cas no 1171541-96-0 ((1-ethyl-1H-pyrazol-3-yl)acetonitrile)

• Product Name: (1-ethyl-1H-pyrazol-3-yl)acetonitrile
• CAS No: 1171541-96-0
• MF: C₇H₉N₃
• MW: 135.166460752487
• MDL: MFCD09834154
• CID: 3159294
• PubChem ID: 25248081
• Update Time: 2025-04-21

(1-ethyl-1H-pyrazol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-1H-pyrazol-3-yl)acetonitrile
• STK352657
• AKOS005168607
• 2-(1-Ethyl-1H-pyrazol-3-yl)acetonitrile
• 2-(1-ethylpyrazol-3-yl)acetonitrile
• G56345
• WWB54196
• MFCD09834154
• EN300-231776
• 882-509-5
• 1171541-96-0

• MDL： MFCD09834154
• Inchi： 1S/C7H9N3/c1-2-10-6-4-7(9-10)3-5-8/h4,6H,2-3H2,1H3
• InChI Key： ZXXDFNZUOONVLE-UHFFFAOYSA-N
• SMILES： N1(C=CC(CC#N)=N1)CC

Computed Properties

• Exact Mass: 135.079647300Da
• Monoisotopic Mass: 135.079647300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 271.5±15.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(1-ethyl-1H-pyrazol-3-yl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)